BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling Boc-
GABA-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-GABA-OH

Cat. No.: B558031

Essential Safety and Handling Guide for Boc-
GABA-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Boc-GABA-OH (4-(tert-Butoxycarbonylamino)butyric acid), ensuring the safety of laboratory
personnel and compliance with regulatory standards. By offering clear, procedural guidance,
this document aims to be a preferred resource for laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

While Boc-GABA-OH is not classified as a hazardous substance under the 2012 OSHA
Hazard Communication Standard, it is imperative to adhere to standard laboratory safety
protocols to minimize any potential risks.[1] It is identified as a combustible solid, warranting
careful handling to avoid dust formation and ignition sources.[2]

Personal Protective Equipment (PPE):

The following personal protective equipment should be worn at all times when handling Boc-
GABA-OH to prevent skin and eye contact, as well as inhalation of dust particles.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side

shields or goggles.

Protects eyes from accidental

splashes or dust.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile) and a laboratory

coat.

Prevents direct skin contact

with the chemical.[1]

Respiratory Protection

NIOSH-approved N95 dust

mask.

Recommended when handling
the powder to prevent

inhalation of dust.

Engineering Controls:

Control Measure

Specification

Rationale

Ventilation

Work in a well-ventilated area

or a chemical fume hood.

Minimizes the concentration of

airborne dust.

Eye Wash/Safety Shower

Ensure easy access to an
emergency eye wash station

and safety shower.[1]

Provides immediate
decontamination in case of

accidental exposure.

Physical and Chemical Properties

A comprehensive understanding of the physical and chemical properties of Boc-GABA-OH is

fundamental to its safe handling.
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Property Value
Molecular Formula CoH17NO4[2]
Molecular Weight 203.24 g/mol [2]
Appearance White to off-white powder or solid.[1]
Melting Point 55-57 °C[1][2]
Boiling Point 78-82 °C at 0.2 mmHg[1][2]
Flash Point 113 °C (closed cup)[2]
Soluble in organic solvents such as
Solubility dichloromethane (DCM), dimethylformamide

(DMF), and N-methyl-2-pyrrolidone (NMP).

Procedural Handling and Storage

Adherence to the following step-by-step procedures will ensure the safe handling and storage

of Boc-GABA-OH.

Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the label correctly identifies the contents as Boc-GABA-OH.

e Ensure the container is tightly sealed.

Handling:

hood, to control dust.

Avoid creating dust clouds during transfer.

Before handling, don all required personal protective equipment.

Weigh and handle the solid material in a designated area, preferably within a chemical fume

Use dedicated, clean spatulas and weighing boats.
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e If creating solutions, slowly add the solid to the solvent to prevent splashing.
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from strong oxidizing agents.[1]

e The designated storage class is 11 for combustible solids.[2]

Disposal Plan

Proper disposal of Boc-GABA-OH and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
e Solid Waste:
o Collect uncontaminated solid Boc-GABA-OH waste in a clearly labeled, sealed container.

o The label should include the chemical name ("Boc-GABA-OH") and any institutional
tracking numbers.

e Contaminated Materials:

o Any materials that have come into contact with Boc-GABA-OH, such as weighing paper,
gloves, or wipes, should be collected in a separate, sealed container.

o Label this container as "Non-hazardous Chemical Waste" and specify "Contaminated with
Boc-GABA-OH".

e Solutions:

o Collect solutions containing Boc-GABA-OH in a sealed, labeled container that is
compatible with the solvent used.
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o Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.

Final Disposal:

e Licensed Waste Disposal Vendor: The primary and recommended method for the disposal of
Boc-GABA-OH is through a licensed and reputable chemical waste disposal company.[3][4]
These vendors are equipped to handle and dispose of chemical waste in accordance with
federal, state, and local regulations.

o Prohibited Disposal Methods: Under no circumstances should Boc-GABA-OH be disposed
of in the general trash or poured down the drain.[3]

Emergency Procedures
Spill Response:
o Small Spills:

Ensure the area is well-ventilated.

[¢]

Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.

[¢]

o

Collect the material in a sealed container and label it for disposal.

o

Clean the spill area with a damp cloth and dispose of the cloth as contaminated waste.
o Large Spills:
o Evacuate the immediate area and restrict access.

o Alert your institution's environmental health and safety (EHS) department or emergency
response team.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water to
drink. Seek medical attention.

Weigh & Handle in Hood Prepare Solution (if needed) Store in Cool, Dry, Ventilated Area

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Boc-GABA-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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